AMPK activator 2

AMPK activator anti-proliferative bladder cancer
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C13H18F3N5
Molecular Weight 301.31 g/mol
Cat. No. B15618642
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Technical Parameters


Basic Identity
Product NameAMPK activator 2
Molecular FormulaC13H18F3N5
Molecular Weight301.31 g/mol
Structural Identifiers
InChIInChI=1S/C13H18F3N5/c1-8(2)7-19-11(17)21-12(18)20-10-5-3-9(4-6-10)13(14,15)16/h3-6,8H,7H2,1-2H3,(H5,17,18,19,20,21)
InChIKeyJXOHSFOLTWPYFM-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

AMPK Activator 2 Evidence Summary


AMPK activator 2 (also designated compound 7a; CAS 2410961-69-0; free base MW 301.31; HCl salt MW 337.77) is a synthetic fluorine-containing proguanil derivative within the biguanide chemotype . It was identified from a focused library of 13 novel fluorinated proguanil analogs designed via intermediate derivatization to enhance anti-proliferative activity beyond the parent drug proguanil . Unlike generic biguanides such as metformin that require millimolar concentrations for cancer-cell growth inhibition, AMPK activator 2 operates in the low-micromolar range and engages a defined AMPK→mTOR/4EBP1/p70S6K signaling axis, making it a mechanistically tractable tool compound for cancer-relevant AMPK pathway interrogation .

Fluorinated biguanide chemotype for AMPK pathway interrogation
Low-micromolar anti-proliferative activity; avoids millimolar metformin constraints
Mechanistically characterized tool compound engaging AMPK→mTOR/4EBP1/p70S6K axis

Why AMPK Activator 2 Cannot Be Substituted


AMPK activation is not a uniform pharmacological outcome. Biguanides vary enormously in anti-proliferative potency: metformin requires millimolar concentrations to suppress cancer cell growth, and even proguanil—the most potent anti-proliferative biguanide among clinically used agents—is substantially weaker than fluorinated derivative 7a across a panel of human cancer lines . Allosteric AMPK activators from different chemotypes (e.g., A-769662, MK-8722) engage the kinase through distinct binding sites and produce divergent downstream signaling signatures, precluding their use as drop-in replacements . Furthermore, 7a is the only proguanil-derived compound in its series for which full AMPK→mTOR/4EBP1/p70S6K pathway engagement has been demonstrated by concentration- and time-dependent western blotting, establishing it as the mechanistically validated representative of this fluorine-containing biguanide subclass .

Biguanide potency context
Metformin and proguanil require millimolar or higher concentrations for cancer-cell growth inhibition; potency context may shift pathway engagement profiles compared to 7a.
Chemotype divergence
Allosteric AMPK activators (A-769662, MK-8722) bind distinct kinase sites and produce divergent downstream signatures; may not reproduce 7a's signaling outcome.
Mechanistic validation gap
Among fluorinated proguanil analogs, only 7a has published multi-node AMPK pathway engagement data; other derivatives lack documented target engagement.

AMPK Activator 2 Comparative Evidence


Bladder & Lung Anti-Proliferative Potency vs. Proguanil

In the same MTT assay (72 h treatment), derivative 7a (AMPK activator 2) exhibited IC50 values of 2.0 µM (UMUC3 bladder cancer), 3.1 µM (T24 bladder cancer), and 1.3 µM (A549 lung cancer), which the authors describe as the best anti-proliferative activity among all 13 tested fluorine-containing derivatives and substantially lower than the parent compound proguanil . The paper explicitly states that 'derivative 7a showed best anti-proliferative activities with IC50 value of 2.0 µM for UMUC3, 3.1 µM for T24, 1.3 µM for A549 among 13 tested derivatives' . Proguanil was run in parallel in the identical assay panel; the abstract and results confirm that compounds 7a, 7d, and 8e had 'much lower IC50 than proguanil in 5 human cancerous cell lines' . Quantitative 7a-to-proguanil fold differences are reported in the original Table 1 but the published text confirms a statistically significant superiority (P < 0.05–0.001 across cell lines) .

Bladder & Lung Potency vs. Proguanil
Head-to-head
7a IC50: 2.0 µM (UMUC3), 3.1 µM (T24), 1.3 µM (A549) Proguanil: significantly higher IC50 across all 5 lines (P
Reported anti-proliferative rank within fluorinated series; supports selection for bladder/lung cell models
MTT assay, 72 h; triplicate measurements
Cancer vs. HUVEC Selectivity
Cross-study comparable
HUVEC IC50: 8.5 µM Selectivity index: 6.5 (A549), 4.3 (UMUC3), 2.7 (T24)
Cell-model selectivity context; highest cancer-to-normal margin in the series for lung carcinoma model
Normal endothelial counter-screen; compared to analog 8e (HUVEC IC50 6.4 µM)
Cell-Line Specificity vs. 8e
Head-to-head
7a superior in bladder/lung (IC50 1.3–3.1 µM) 8e superior in ovarian/colorectal (IC50 1.5–1.8 µM)
Tissue-type potency inversion; supports use-case-dependent compound selection
MTT assay, 5 cancer lines; no single derivative dominates all lines
AMPK-mTOR Pathway Validation
Supporting evidence
Concentration- and time-dependent p-AMPK upregulation; p-mTOR, p-4EBP1, p-p70S6K decrease (0–2 µM, 0–12 h)
Only derivative with published multi-node pathway target engagement; reduces off-target uncertainty
Western blot data; no equivalent full-pathway data for proguanil, 7d, or 8e
Dual Proliferation & Migration vs. Proguanil
Head-to-head
7a: significant inhibition of colony formation and wound closure in all 5 lines Proguanil: no significant migration effect
Functional gain over parent biguanide; supports anti-migratory endpoint studies
Clonogenic and scratch wound healing assays; P
Potency Context vs. Metformin
Class-level inference
7a IC50 1.3–3.1 µM vs. metformin ~mM range (≈1,000-fold difference)
Class-level potency context; supports selection when µM working concentrations are required
No direct head-to-head assay; metformin data from published literature
AMPK activator anti-proliferative bladder cancer lung cancer biguanide MTT assay

Cancer Cell Selectivity vs. HUVEC

The anti-proliferative activity of derivative 7a was concurrently evaluated against the normal human umbilical vein endothelial cell line HUVEC. The IC50 against HUVEC was 8.5 µM , yielding a selectivity index (HUVEC IC50 / cancer cell IC50) of approximately 4.3-fold for UMUC3, 2.7-fold for T24, and 6.5-fold for A549 . By contrast, the structurally related derivative 8e showed a HUVEC IC50 of 6.4 µM with only 4.3-fold selectivity over its most sensitive cancer line A2780 (IC50 1.5 µM) . This indicates that 7a provides the widest selectivity margin against the normal endothelial cell benchmark within the series. Importantly, proguanil at the concentrations tested did not produce significant effects on HUVEC viability, consistent with its weaker anti-proliferative activity overall .

Cancer vs. HUVEC Selectivity
Cross-study comparable
HUVEC IC50: 8.5 µM Selectivity index: 6.5 (A549), 4.3 (UMUC3), 2.7 (T24)
Cell-model selectivity context; highest cancer-to-normal margin in the series for lung carcinoma model
Normal endothelial counter-screen; compared to analog 8e (HUVEC IC50 6.4 µM)
therapeutic window selectivity cancer vs. normal HUVEC MTT

Cell-Line Specificity vs. Analog 8e

Within the same 13-compound series, a clear divergence in tissue-type specificity was documented: derivative 7a is most potent in bladder (UMUC3, T24) and lung (A549) cancer lines, whereas derivative 8e shows superior potency in ovarian (A2780, IC50 = 1.5 µM) and colorectal (HCT116, IC50 = 1.8 µM) cancer lines . The authors explicitly note that 'derivative 8e with an IC50 value of 1.5 µM for A2780, 1.8 µM for HCT116 was stronger than derivative 7a, indicating existence of cellular specificities of these derivatives' . This cell-line-dependent potency inversion between 7a and 8e—despite their shared biguanide scaffold—demonstrates that subtle structural modifications (trifluoromethylphenyl in 7a vs. the 8e substitution pattern) drive tissue-specific anti-proliferative activity, precluding the use of 8e as a functional equivalent of 7a in bladder or lung cancer experimental systems.

Cell-Line Specificity vs. 8e
Head-to-head
7a superior in bladder/lung (IC50 1.3–3.1 µM) 8e superior in ovarian/colorectal (IC50 1.5–1.8 µM)
Tissue-type potency inversion; supports use-case-dependent compound selection
MTT assay, 5 cancer lines; no single derivative dominates all lines
cell-line specificity tissue selectivity structure-activity relationship SAR

AMPK-mTOR Pathway Validation

Among the 13 synthesized derivatives, only compound 7a was selected as the representative compound for full mechanistic characterization. Western blot analysis demonstrated that 7a (0–2 µM concentration gradient, 0–12 h time gradient) up-regulated phosphorylation of AMPK (p-AMPK) and concomitantly down-regulated phosphorylation of mTOR, 4EBP1, and p70S6K in a concentration- and time-dependent manner . The paper states: 'phosphorylation of AMPK was significantly up-regulated with concentration gradient (0–2 µM) or time gradient (0–12 h) after treatment with derivative 7a' and 'the phosphorylation of mTOR, 4EBP1 and p70S6K were decreased' . No equivalent full-pathway western blot characterization was performed for proguanil, 7d, or 8e in this study, making 7a the only compound in its class with published, multi-node AMPK pathway validation data.

AMPK-mTOR Pathway Validation
Supporting evidence
Concentration- and time-dependent p-AMPK upregulation; p-mTOR, p-4EBP1, p-p70S6K decrease (0–2 µM, 0–12 h)
Only derivative with published multi-node pathway target engagement; reduces off-target uncertainty
Western blot data; no equivalent full-pathway data for proguanil, 7d, or 8e
AMPK phosphorylation mTOR pathway western blot mechanism of action signal transduction

Dual Proliferation & Migration Inhibition vs. Proguanil

Beyond MTT-based proliferation assays, derivative 7a was tested in orthogonal functional assays: clonogenic (colony formation) and scratch wound healing (migration) assays. The paper states that 'the inhibitory effects of derivatives 7a, 7d and 8e on proliferation and migration of human cancer cell lines were much better than proguanil as well' . The clonogenic assay demonstrated that derivatives 7a, 7d, and 8e inhibited colony formation more profoundly than proguanil across all five cancer lines. In the scratch wound healing assay, 7a, 7d, and 8e at tested concentrations significantly reduced cell migration into the wound area, whereas 'proguanil treatment at this concentration did not cause significant change' . This dual anti-proliferative and anti-migratory activity profile, absent in proguanil itself, represents a functional gain achieved through fluorine incorporation into the biguanide scaffold.

Dual Proliferation & Migration vs. Proguanil
Head-to-head
7a: significant inhibition of colony formation and wound closure in all 5 lines Proguanil: no significant migration effect
Functional gain over parent biguanide; supports anti-migratory endpoint studies
Clonogenic and scratch wound healing assays; P
Potency Context vs. Metformin
Class-level inference
7a IC50 1.3–3.1 µM vs. metformin ~mM range (≈1,000-fold difference)
Class-level potency context; supports selection when µM working concentrations are required
No direct head-to-head assay; metformin data from published literature
clonogenic assay wound healing migration inhibition colony formation functional assay

Potency Advantage vs. Metformin

The authors frame their study by highlighting a critical limitation of metformin as an anti-cancer agent: 'preclinical studies have shown that effective metformin concentration to kill cancer cells is always in the milli molar range, making it difficult to translate into clinical administration since it is practically arduous to achieve this high concentration via conventional administration routes' . In contrast, derivative 7a achieves IC50 values of 1.3–3.1 µM across sensitive cancer lines , representing an approximately 1,000-fold potency enhancement relative to the millimolar concentrations required for metformin in comparable cancer cell viability assays. This potency differential is attributable to the proguanil scaffold's inherently superior anti-proliferative activity among biguanides, further amplified by fluorine substitution .

Potency Context vs. Metformin
Class-level inference
7a IC50 1.3–3.1 µM vs. metformin ~mM range (≈1,000-fold difference)
Class-level potency context; supports selection when µM working concentrations are required
No direct head-to-head assay; metformin data from published literature
metformin comparator biguanide potency micromolar vs. millimolar clinical translatability

AMPK Activator 2 Application Scenarios


Bladder Cancer AMPK-mTOR Interrogation

AMPK activator 2 (7a) is the most potent compound in its chemotype for bladder cancer cell lines UMUC3 (IC50 = 2.0 µM) and T24 (IC50 = 3.1 µM), with confirmed p-AMPK upregulation and p-mTOR/p-4EBP1/p-p70S6K downregulation at 0–2 µM . The compound also significantly inhibits colony formation and wound closure in these lines, whereas proguanil fails to block migration . This makes 7a the tool compound of choice for dissecting AMPK-dependent anti-proliferative and anti-migratory mechanisms in bladder cancer models.

Lung Cancer AMPK-Mediated Growth Inhibition

With an A549 IC50 of 1.3 µM—the lowest IC50 recorded for 7a across all tested lines—and a selectivity index of 6.5 against HUVEC normal endothelial cells (IC50 = 8.5 µM), 7a offers the widest cancer-to-normal therapeutic window in the series . Researchers investigating AMPK-dependent growth inhibition in non-small cell lung cancer models can leverage this favorable index to design experiments with reduced confounding cytotoxicity in normal cell controls.

SAR Reference for Fluorinated Biguanides

As the most thoroughly characterized derivative in the 13-compound series—with published IC50 data across five cancer lines, HUVEC counter-screen data, clonogenic and migration assay results, and full AMPK→mTOR pathway western blot validation—7a serves as the benchmark reference compound for medicinal chemistry programs optimizing fluorine-containing proguanil derivatives . Its defined trifluoromethylphenyl substitution pattern and heptyl side chain provide a validated starting point for further SAR exploration.

Dual-Readout Phenotypic Screening (Proliferation & Migration)

Unlike proguanil, which inhibits proliferation but not migration at tested concentrations, 7a demonstrates a dual functional phenotype: reduced colony formation and blocked wound closure across all five tested cancer lines . This dual-readout capability makes 7a suitable for phenotypic screening cascades that require simultaneous assessment of both cytostatic and anti-migratory compound effects within a single chemical probe.

Application
Selection Property
Validation Focus
Bladder cancer AMPK-mTOR pathway studies
Cell-line potency profile in bladder carcinoma models
AMPK target engagement and anti-migratory endpoint validation
Lung cancer AMPK-dependent growth inhibition
Cancer-to-normal cell selectivity context
HUVEC counter-screen for selectivity margin assessment
Fluorinated biguanide medicinal chemistry SAR
Benchmark compound with multi-parametric characterization
Cross-assay reproducibility (proliferation, migration, target engagement)
Phenotypic screening for cytostatic/anti-migratory hits
Dual functional readout (colony formation and wound closure)
Comparative assay context with parent biguanide control
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